Cas no 56162-37-9 (Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide)

• Product Name: Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide
• CAS No: 56162-37-9
• MF: C₂₇H₄₂O₉
• MW: 510.616989612579
• CID: 1059819
• PubChem ID: 71752437
• Update Time: 2025-05-20

Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-[(3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]oxane-2-c
• (3α,5β)-3-Hydroxy-20-oxopregnan-21-yl β-D-Glucopyranosiduronic Acid
• Tetrahydro 11-Deoxyc
• A-D-Glucuronide
• Tetrahydro 11-Deoxycorticosterone 21-
• Tetrahydro 11-Deoxycorticosterone 21-Beta-D-Glucuronide
• (3alpha,5beta)-3-Hydroxy-20-oxopregnan-21-yl beta-D-glucopyranosiduronic acid
• 56162-37-9
• DTXSID00858447
• (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-[(3R,5R,8R,9S,10S,13S,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]oxane-2-carboxylic acid

• Inchi： 1S/C27H42O9/c1-26-9-7-14(28)11-13(26)3-4-15-16-5-6-18(27(16,2)10-8-17(15)26)19(29)12-35-25-22(32)20(30)21(31)23(36-25)24(33)34/h13-18,20-23,25,28,30-32H,3-12H2,1-2H3,(H,33,34)/t13-,14-,15+,16+,17+,18-,20+,21+,22-,23+,25-,26+,27+/m1/s1
• InChI Key： GSKNTGPRELRWGP-RVBRMEHISA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@@H](C1)CC[C@H]1[C@@H]3CC[C@H](C(CO[C@H]4[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O4)O)O)O)=O)[C@@]3(C)CC[C@@H]12

Computed Properties

• Exact Mass: 510.28300
• Monoisotopic Mass: 510.28288291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 864
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 153.75000
• LogP: 1.48410

Additional information on Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide

Comprehensive Overview of Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide (CAS No. 56162-37-9)

Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide (CAS No. 56162-37-9) is a steroid metabolite that has garnered significant attention in biomedical research due to its role in endocrine and metabolic pathways. This compound, often abbreviated as THDOC-21G, is a glucuronide conjugate of tetrahydro-11-deoxycorticosterone, which itself is a reduced form of 11-deoxycorticosterone (DOC). The glucuronidation at the 21-position enhances its water solubility, facilitating excretion and making it a critical marker in steroid hormone metabolism studies.

Recent advancements in metabolomics and steroid profiling have highlighted the importance of THDOC-21G as a biomarker for adrenal function and stress response. Researchers are increasingly focusing on its potential applications in diagnosing conditions like adrenal insufficiency, hypertension, and even neurosteroid-related disorders. The compound's unique structure—combining a steroid backbone with a β-D-glucuronide moiety—makes it a subject of interest for drug metabolism and pharmacokinetic (DMPK) studies.

One of the most searched questions in this domain is: "What is the significance of glucuronide conjugates in steroid metabolism?" Glucuronidation, a Phase II metabolic reaction, is crucial for detoxification and elimination of steroid hormones. Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide exemplifies this process, as its formation in the liver and kidneys ensures efficient clearance from the body. This mechanism is particularly relevant in discussions about hormone balance, drug interactions, and even environmental endocrine disruptors.

Another hot topic is the role of THDOC-21G in neuroactive steroid research. Neurosteroids modulate GABA-A receptors, influencing mood, cognition, and stress resilience. While THDOC (the non-conjugated form) is known for its anxiolytic effects, the glucuronide derivative is often overlooked. However, emerging studies suggest that THDOC-21G may serve as a reservoir for active neurosteroids, releasing them upon enzymatic cleavage in target tissues. This dual functionality aligns with the growing demand for multifunctional biomarkers in precision medicine.

From an analytical chemistry perspective, CAS No. 56162-37-9 presents challenges and opportunities. Its detection in biological samples requires advanced techniques like LC-MS/MS (liquid chromatography-tandem mass spectrometry), which is a frequently searched term among lab professionals. The compound's stability, extraction efficiency, and ionization properties are critical parameters for method development. Researchers often inquire: "How to optimize LC-MS methods for glucuronide steroids?"—a question reflecting the practical hurdles in quantifying THDOC-21G accurately.

In the context of consumer health trends, the rise of wearable biosensors and home testing kits has sparked interest in non-invasive steroid monitoring. While Tetrahydro 11-Deoxycorticosterone 21-β-D-Glucuronide is not yet a household name, its potential integration into personalized health platforms could revolutionize adrenal health tracking. Searches like "steroid metabolites in saliva testing" or "urinary biomarkers for stress" underscore the public's curiosity about accessible endocrine diagnostics.

To summarize, THDOC-21G (CAS No. 56162-37-9) bridges multiple disciplines—endocrinology, neuroscience, and analytical chemistry—making it a compound of enduring scientific value. Its glucuronide moiety not only dictates its pharmacokinetics but also opens doors for innovative diagnostic and therapeutic strategies. As research continues to unravel its biological roles, this metabolite will likely remain a focal point in discussions about steroid homeostasis and metabolic health.